Cas no 89186-08-3 (Thiirenedicarboxylic acid, dimethyl ester)

• Product Name: Thiirenedicarboxylic acid, dimethyl ester
• CAS No: 89186-08-3
• MF: C₆H₆O₄S
• MW: 174.174440860748
• CID: 609523
• PubChem ID: 71322546
• Update Time: 2025-04-19

Thiirenedicarboxylic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Thiirenedicarboxylic acid, dimethyl ester
• dimethyl thiirene-2,3-dicarboxylate
• 89186-08-3
• DTXSID20752216

• Inchi： 1S/C6H6O4S/c1-9-5(7)3-4(11-3)6(8)10-2/h1-2H3
• InChI Key： PVXIJHKRIIKKNV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C1C(=O)OC

Computed Properties

• Exact Mass: 173.99867984g/mol
• Monoisotopic Mass: 173.99867984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.9Ų